Cas no 82894-98-2 (4-(4-Nitrophenyl)-1,2,3-thiadiazole)

4-(4-Nitrophenyl)-1,2,3-thiadiazole structure
82894-98-2 structure
Product Name:4-(4-Nitrophenyl)-1,2,3-thiadiazole
CAS No:82894-98-2
MF:C8H5N3O2S
MW:207.209199666977
MDL:MFCD00052103
CID:90837
PubChem ID:24879747
Update Time:2025-04-18

4-(4-Nitrophenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Nitrophenyl)-1,2,3-thiadiazole
    • 4-(4-nitrophenyl)thiadiazole
    • AKOS015916569
    • HMS562F21
    • AS-62461
    • VLRKUBATYOJPSP-UHFFFAOYSA-N
    • SCHEMBL2204586
    • MFCD00052103
    • AKOS002324485
    • CS-0317142
    • SR-01000420364
    • 82894-98-2
    • J-513559
    • DTXSID50340009
    • 4-(4-Nitrophenyl)-1,2,3-thiadiazole, 97%
    • 4-(4-Nitro-phenyl)-[1,2,3]thiadiazole
    • Maybridge1_007347
    • SR-01000420364-1
    • 4-[4-Nitrophenyl]-1,2,3-thiadiazole
    • FT-0616659
    • STK945996
    • G84256
    • MDL: MFCD00052103
    • Inchi: 1S/C8H5N3O2S/c12-11(13)7-3-1-6(2-4-7)8-5-14-10-9-8/h1-5H
    • InChI Key: VLRKUBATYOJPSP-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=N1
    • BRN: 982670

Computed Properties

  • Exact Mass: 207.01000
  • Monoisotopic Mass: 207.010247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 99.8

Experimental Properties

  • Color/Form: solid
  • Density: 1.454
  • Melting Point: 207-211 °C (lit.)
  • Boiling Point: 378.3°C at 760 mmHg
  • Flash Point: 182.6°C
  • Refractive Index: 1.649
  • PSA: 99.84000
  • LogP: 2.63650
  • Solubility: Not determined

4-(4-Nitrophenyl)-1,2,3-thiadiazole Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22
  • Storage Condition:Sealed in dry,2-8°C

4-(4-Nitrophenyl)-1,2,3-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(4-Nitrophenyl)-1,2,3-thiadiazole Production Method

4-(4-Nitrophenyl)-1,2,3-thiadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82894-98-2)4-(4-Nitrophenyl)-1,2,3-thiadiazole
Order Number:A849463
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:25
Price ($):1252.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:82894-98-2)4-(4-Nitrophenyl)-1,2,3-thiadiazole
A849463
Purity:99%
Quantity:25g
Price ($):1252.0
Email